Cas no 915369-22-1 (8-bromo-4-chloro-6-nitro-quinoline-3-carbonitrile)

• Product Name: 8-bromo-4-chloro-6-nitro-quinoline-3-carbonitrile
• CAS No: 915369-22-1
• MF: C₁₀H₃BrClN₃O₂
• MW: 312.506719827652
• CID: 831601
• PubChem ID: 17758695
• Update Time: 2025-10-29

8-bromo-4-chloro-6-nitro-quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 8-broMo-4-chloro-6-nitro-
• 8-Bromo-4-chloro-6-nitro-3-quinolinecarbonitrile
• 8-bromo-4-chloro-6-nitroquinoline-3-carbonitrile
• 3-Quinolinecarbonitrile,8-bromo-4-chloro-6-nitro-
• 8-bromo-4-chloro-6-nitro-quinoline-3-carbonitrile
• YNOFDLZGNVSUFM-UHFFFAOYSA-N
• 915369-22-1
• SCHEMBL4960667
• DB-369657

• Inchi： 1S/C10H3BrClN3O2/c11-8-2-6(15(16)17)1-7-9(12)5(3-13)4-14-10(7)8/h1-2,4H
• InChI Key： YNOFDLZGNVSUFM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C(C(C#N)=CN=C21)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 310.90972g/mol
• Monoisotopic Mass: 310.90972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 8-bromo-4-chloro-6-nitro-quinoline-3-carbonitrile

Introduction to 8-bromo-4-chloro-6-nitro-quinoline-3-carbonitrile (CAS No. 915369-22-1) and Its Emerging Applications in Chemical Biology

8-bromo-4-chloro-6-nitro-quinoline-3-carbonitrile, identified by the CAS number 915369-22-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinoline family, a class of molecules known for their diverse biological activities and utility in drug development. The structural features of 8-bromo-4-chloro-6-nitro-quinoline-3-carbonitrile, including its bromo, chloro, and nitro substituents, as well as the cyano group at the 3-position, make it a versatile scaffold for further chemical modifications and biological investigations.

The quinoline scaffold has a long history in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of halogen atoms and nitro groups into the quinoline core enhances its reactivity and binding affinity to biological targets. Specifically, the bromo and chloro substituents provide electrophilic centers that can participate in cross-coupling reactions, while the nitro group can be reduced to an amine, allowing for further functionalization. The cyano group at the 3-position contributes to the electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its interactions with biological systems.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 8-bromo-4-chloro-6-nitro-quinoline-3-carbonitrile, making it accessible for various applications in drug discovery. One of the most notable uses of this compound is as a key intermediate in the synthesis of more complex quinoline derivatives. These derivatives have been explored for their potential in targeting enzymes and receptors involved in diseases such as cancer and infectious disorders. For instance, studies have shown that quinoline-based compounds can inhibit kinases and other enzymes that are overexpressed in tumor cells, making them promising candidates for anticancer therapy.

The nitro group in 8-bromo-4-chloro-6-nitro-quinoline-3-carbonitrile is particularly interesting from a chemical biology perspective. Upon reduction, it forms an amine that can be further functionalized into other bioactive moieties. This property has been exploited in the development of probes for studying protein-protein interactions and enzyme mechanisms. Additionally, the presence of both bromo and chloro substituents allows for selective modifications via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used to introduce aryl or amino groups into the quinoline scaffold, expanding its structural diversity and potential therapeutic applications.

In recent years, there has been growing interest in using quinoline derivatives as scaffolds for developing treatments against emerging infectious diseases. The structural similarity of quinolines to natural products like chloroquine has prompted researchers to explore novel analogs with enhanced efficacy and reduced side effects. 8-bromo-4-chloro-6-nitro-quinoline-3-carbonitrile serves as a valuable building block in this context. Its ability to undergo multiple functionalization steps allows chemists to tailor its properties for specific biological targets. For example, modifications at the 2-position or 7-position of the quinoline ring can alter its binding affinity to bacterial enzymes or viral proteases.

The compound's utility extends beyond drug discovery into materials science and agrochemicals. Quinoline derivatives have been investigated for their photophysical properties, making them candidates for organic light-emitting diodes (OLEDs) and other optoelectronic devices. Furthermore, some derivatives exhibit herbicidal or fungicidal activity, which has led to their exploration as crop protection agents. The versatility of 8-bromo-4-chloro-6-nitro-quinoline-3-carbonitrile lies in its ability to serve as a precursor for these diverse applications.

From a synthetic chemistry standpoint, the preparation of 8-bromo-4-chloro-6-nitro-quinoline-3-carbonitrile exemplifies modern methodologies that combine classical organic reactions with transition-metal catalysis. The synthesis typically involves nitration followed by halogenation at specific positions on the quinoline ring. Advances in catalytic systems have improved yields and selectivity, enabling more efficient production processes. Additionally, computational methods are increasingly used to predict optimal reaction conditions and predict molecular properties before experimental validation.

The biological evaluation of 8-bromo-4-chloro-6-nitro-quinoline-3-carbonitrile has revealed intriguing interactions with various cellular targets. In vitro studies have demonstrated its potential as an inhibitor of enzymes such as topoisomerases and cyclin-dependent kinases (CDKs), which play critical roles in DNA replication and cell cycle regulation. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications.

The integration of computational chemistry into drug discovery has accelerated the development pipeline for compounds like 8-bromo-4-chloro-6-nitroquinoline -3-carbonitrile (CAS No. 91536922). Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before synthesizing them experimentally. This approach not only saves time but also reduces costs associated with traditional trial-and-error screening methods.

In conclusion,8-bromo -4-chloro -6 -nitro -quinoline -3 -carbonitrile(CAS No .91536922) represents an important intermediate with broad applications across chemical biology , pharmaceutical research ,and materials science . Its structural features ,including halogen substituents ,nitro group ,and cyano functionality ,make it highly versatile for further derivatization . As research continues to uncover new biological targets ,this compound will likely remain at forefront of medicinal chemistry investigations .